Cas no 2229287-59-4 ({1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol
• CAS No: 2229287-59-4
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5570109
• PubChem ID: 165616822
• Update Time: 2025-06-11

{1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1814853
• {1-[(3-ethyloxetan-3-yl)methyl]cyclopropyl}methanol
• 2229287-59-4
• {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol

• Inchi： 1S/C10H18O2/c1-2-9(7-12-8-9)5-10(6-11)3-4-10/h11H,2-8H2,1H3
• InChI Key： OBPPZIRHUMCRQO-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)CC1(CO)CC1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Additional information on {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol

Comprehensive Introduction to {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol (CAS No. 2229287-59-4)

{1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol (CAS No. 2229287-59-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a cyclopropyl ring linked to an oxetane moiety via a methylene bridge, with a hydroxymethyl group providing additional reactivity. This combination of functional groups makes it a versatile intermediate for synthetic chemists exploring novel molecular architectures.

The ethyloxetan-3-yl group in {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol is particularly noteworthy, as oxetanes are known for their stability and ability to modulate physicochemical properties in drug discovery. Researchers are increasingly focusing on this scaffold to improve metabolic stability and bioavailability of lead compounds. The cyclopropylmethanol segment further enhances the compound's utility, offering opportunities for ring-opening reactions or further derivatization.

Recent trends in chemical research highlight growing interest in strained ring systems like those found in {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol. The pharmaceutical industry particularly values such structures for their ability to conformationally constrain molecules, potentially leading to more selective and potent bioactive compounds. This aligns with current market demands for targeted therapies with reduced side effects.

Synthetic accessibility of CAS No. 2229287-59-4 has become a topic of discussion among organic chemists. Modern synthetic approaches often employ transition metal-catalyzed reactions or photochemical methods to construct the challenging cyclopropyl-oxetane linkage. The compound's methanol functionality serves as an excellent handle for further transformations, making it valuable for combinatorial chemistry and high-throughput screening applications.

From an applications perspective, {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol shows promise in multiple domains. In medicinal chemistry, it serves as a building block for protease inhibitors and kinase modulators. Material scientists are investigating its potential as a monomer for specialty polymers with enhanced thermal stability. The agrochemical sector values such structures for developing new generation crop protection agents with improved environmental profiles.

Environmental and safety considerations for CAS No. 2229287-59-4 follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. The compound's stability under various conditions makes it suitable for diverse industrial applications while maintaining good shelf life.

Analytical characterization of {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol typically involves NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and HPLC purity analysis. These techniques confirm the compound's structural integrity and purity, which are crucial for research and development applications. Recent advances in analytical technology have enabled more precise characterization of such complex molecules.

The commercial availability of CAS No. 2229287-59-4 has expanded in recent years to meet growing research demand. Several specialty chemical suppliers now offer this compound in various quantities, from milligram to kilogram scales, supporting both academic investigations and industrial-scale development projects. Pricing trends reflect the compound's increasing importance in synthetic chemistry.

Future research directions for {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol may explore its use in click chemistry applications or as a precursor for bioorthogonal reactions. The compound's unique structural features position it well for emerging technologies in chemical biology and targeted drug delivery systems. These potential applications align with current scientific priorities in precision medicine and sustainable chemistry.

In conclusion, {1-(3-ethyloxetan-3-yl)methylcyclopropyl}methanol (CAS No. 2229287-59-4) represents an exciting example of modern synthetic chemistry's capabilities. Its combination of cyclopropyl and oxetane rings with a flexible methanol linker creates numerous possibilities for innovation across chemical disciplines. As research continues to uncover new applications for this versatile building block, its importance in both academic and industrial settings is likely to grow significantly.